4-(3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-ethylbutanamide

• IUPAC Name: 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-ethylbutanamide
• InChI: InChI=1S/C17H23N3O4/c1-4-18-15(21)7-6-8-16-19-17(20-24-16)12-9-10-13(23-5-2)14(11-12)22-3/h9-11H,4-8H2,1-3H3,(H,18,21)
• InChI Key: FEHNXOOYPOUYPW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CCCC1=NC(=NO1)C2=CC(=C(C=C2)OCC)OC
• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol

Description

The compound “4-(3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-ethylbutanamide” is a complex organic molecule. It contains an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. This structure is often found in various pharmaceuticals and agrochemicals due to its bioactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring could potentially influence the compound’s overall shape and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The oxadiazole ring is generally stable and resistant to hydrolysis and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the ethoxy, methoxy, and amide groups could affect its solubility, while the oxadiazole ring could influence its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many oxadiazole derivatives have been found to exhibit antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve exploring its potential applications, particularly in the field of medicinal chemistry given the known bioactivity of oxadiazole derivatives. Further studies could also investigate its synthesis, properties, and safety profile.